Cas no 2034547-90-3 (4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide
• CAS No: 2034547-90-3
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 5353455
• Update Time: 2025-05-23

4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(pyrazolo[1,5-a]pyridin-5-yl)thiophene-2-carboxamide
• 4-methyl-N-pyrazolo[1,5-a]pyridin-5-ylthiophene-2-carboxamide
• 4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide

• Inchi： 1S/C13H11N3OS/c1-9-6-12(18-8-9)13(17)15-10-3-5-16-11(7-10)2-4-14-16/h2-8H,1H3,(H,15,17)
• InChI Key： SWPPNDVNIQIFBZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NC1C=CN2C(=CC=N2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide

Comprehensive Overview of 4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide (CAS No. 2034547-90-3)

4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide (CAS No. 2034547-90-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule combines a pyrazolo[1,5-a]pyridine core with a thiophene-2-carboxamide moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or a building block for functional materials.

The compound's CAS number 2034547-90-3 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its IUPAC name reflects the intricate fusion of aromatic systems, which contributes to its stability and reactivity. Recent studies highlight its role in modulating biological pathways, aligning with the growing demand for small-molecule therapeutics targeting chronic diseases. This aligns with trending searches like "kinase inhibitors for cancer" and "heterocyclic compounds in drug design," underscoring its relevance in modern medicinal chemistry.

From a synthetic perspective, 4-methyl-N-{pyrazolo[1,5-a]pyridin-5-yl}thiophene-2-carboxamide exemplifies advancements in cross-coupling reactions and amide bond formation techniques. Its thiophene ring enhances electron delocalization, a feature frequently explored in organic electronics—a hot topic linked to searches such as "conductive polymers 2024." Laboratories optimizing its synthesis often share protocols on platforms like Reaxys, addressing common queries like "how to improve carboxamide yield."

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader industry shifts toward green chemistry. Analytical methods like HPLC-MS and NMR are employed to verify its purity, a practice frequently searched as "HPLC method development for heterocycles." While not classified as hazardous, proper handling remains essential, mirroring concerns around "safe handling of synthetic intermediates."

In conclusion, CAS No. 2034547-90-3 represents a versatile scaffold bridging multiple disciplines. Its dual applicability in biopharmaceuticals and advanced materials positions it at the forefront of innovation, answering trending questions like "what are emerging heterocycles in drug discovery?" Future research may unlock further utilities, solidifying its role in next-generation scientific breakthroughs.